Polypropylene (PP) was modified by expandable graphite (EG) and magnesium hydroxide (MH) to enhance its flame retardancy. The impact of EG particle size on fire behavior of PP/MH/EG ternary composite was studied in detail. The results reveal that EG synergizes markedly with MH in flame-retarding PP. The PP/MH/EG composite with larger EG particle size displays better flame retardancy, smoke inhibition, acid resistivity, processability, and less toxic gas release upon combustion. The striking contrast derives from differences of charring behavior in condensed phase. The composite with larger EG particle size can produce intumescent char with larger expansion volume and better compactness and continuity, which hinders heat transfer inside polymer composite. Owing to much smaller expansion volume, the composite containing smaller EG particle size cannot generate effective fireproof barrier. As a consequence, this composite exhibits worse fire retardance and smoke inhibition in contrast with the composite with larger EG particle size.

This study aims to prepare and examine the properties of poly(vinyl alcohol)/casein (PVA/CAS) based films reinforced with cellulose nanocrystals (NC), which can be presented as an alternative to petroleum-based polymer packaging materials. PVA/CAS and 0.5–1–3–5 wt% NC containing PVA/CAS biocomposite films were prepared by solution casting method. Afterward, the 1NC film, which exhibited the best mechanical properties, was crosslinked with various amounts of glyoxal. Structural, morphological (polarized optical microscope), mechanical (tensile), thermal (differential scanning calorimetry, thermogravimetric analysis), contact angle, and water vapor transmission rate (WVTR) properties of the samples were investigated. The 1NC film exhibited the highest tensile strength (TS) and elongation values in PVA/CAS/NC films, and its mechanical properties decreased due to agglomeration with increasing NC amount. As expected, crosslinking improved the TS. The thermal stability of the PVA/CAS film was generally improved with the addition of NC and crosslinking. The high WVTR value of the PVA/CAS film decreased with the addition of NC and the 1NC film presented the lowest value. Thanks to the complex structure formed as a result of crosslinking and the reduced free volume, the WVTR of the 1NC film has reduced. The results showed that PVA/CAS-based films with good mechanical properties and water vapor barrier are promising as packaging materials.

In today's world, transportation infrastructure plays a vital role in global competitiveness and quality of life in societies. The pavement industry deals with tremendous amounts of construction materials. Thus, even a small improvement in the technology can lead to significant environmental benefits and a reduction in the life-cycle cost of road networks. Asphalt cement is an integral part of road pavement construction, and despite favorable properties at the processing temperature, some challenges need to be addressed to reduce cost and improve performance. This review discusses the nanocellulose modification of asphalt cement for pavement application. Three primary cellulose-based nanoparticles were studied, including bacterial cellulose, cellulose nanofibers, and cellulose nanocrystals, and their applications in asphalt cement modification. Various research results show significant improvement in pavement's rheological and performance properties with the help of cellulose-based nanoparticles. However, this review provides the reader with an objective evaluation of the benefits and practical challenges ahead of the industrial-scale application of nanocellulose in the pavement industry.

Undoped and doped polyvinyl chloride (PVC) with zinc, nickel and cobalt oxides, ZnO/[(1−x)NiO/xCo3O4], composites were fabricated using co-precipitation and casting techniques. The different phases present in the nanofiller ZnO/[(1−x)NiO-xCo3O4] mixed oxides were determined using synchrotron x-ray diffraction technique. X-ray diffraction, scanning electron microscopy (SEM) images and energy dispersive spectroscopy (EDS) analysis techniques were used to investigate the structure, composition, and morphology of pure and loaded PVC with nanofiller oxides. In general, compared with pure PVC, the absorbance was greatly enhanced, especially in the UV region, upon loading ZnO/[(1−x)NiO-xCo3O4], but it changed irregularly with the cobalt oxide (Co3O4) content (x). The direct and indirect optical band gaps of pristine PVC (4.14, 4.12 eV) reduced irregularly to minimum values 3.97 and 3.23 eV respectively for the polymer doped with ZnO/[0.3NiO/0.7Co3O4]. The refractive index was enhanced in the visible and IR regions and attained its highest value for PVC doped with zinc oxide/nickel oxide (ZnO/NiO) only (x = 0.0). NiO and Co3O4 ratios affect the linear and nonlinear optical parameters. The emitted spectra from pure and doped PVC polymers with the composite oxides [ZnO/[(1−x)NiO-xCo3O4] under different excitation wavelengths were also explored. The FL intensity enhanced for the excitation wavelengths (λexc) = 380 and 434 nm but quenched for λexc = 317 nm. The loaded polymers absorb UVA, UVB, and UVC rays and are good candidates for solar cell applications.

To provide new insight into the field of urea-formaldehyde (UF) adhesives science, in this work, for the first time, UF resin was modified with hydrochar of spent mushroom substrate (HCUF) and chitosan (CHUF) to investigate the effect of these bio-fillers on the hydrolytic and thermal stability of in situ prepared UF resins. The characterization of the modified UF biocomposites was performed using X-ray diffraction analysis (XRD), Fourier transforms infrared spectroscopy (FTIR), non-isothermal thermogravimetric analysis (TG), differential thermal gravimetry (DTG), and differential thermal analysis (DTA). Scanning electron micrographs (SEM) of the CHUF and HCUF biocomposites show a spherical structure that differs from each other because the surface of the CHUF biocomposite has pronounced pores that form a network structure. With its hydroxyl and amino groups, chitosan bonding to UF resin through hydrogen bonds, which is confirmed by FTIR analysis. The content of free FA in CHUF biocomposite is 0.06%, while that of HCUF is higher and amounts to 0.48%. The content of released FA in both modified UF biocomposites was similar (2.5% and 2.8% for CHUF and HCUF, respectively). The hydrolytic stability of CHUF is slightly higher compared to the HCUF biocomposite. Thermal analysis shows that the CHUF is thermally more stable because it starts to decompose at a slightly higher temperature than the HCUF biocomposite.

The aim of the present research was to synthesize and characterize polyvinyl alcohol/dextran/Zataria essential oil hydrogel wound dressings. For this purpose, dressings were made with different concentrations of polymers (PVA and Dex) and ZMO by solvent casting method. By dissolving PVA and Dextran in de-ionized water, PVA-Dex gel was made. The polymeric solution was mixed with glycerol. The pH of PVA-DEX-Glycerol solution was adjusted to 3 and glutaraldehyde was used as a cross-linker. ZMO, as the antibacterial and antioxidant agent, was added to the samples in different percentages (2,5,10%). It was found that both Dex and ZMO significantly influenced the hydrophilicity, gel fraction, and water uptake capacity of hydrogel films. The results showed that by the addition of Dex to PVA, the contact angle decreased from 48.54° ± 0.95 to 45.90 ± 0.73°, whereas by the addition of ZMO, the contact angle increased to 71.1 ± 2.43. SEM investigations revealed that the fabricated films had a uniform structure and the surface roughness increased with the addition of ZMO. The results indicated an increased elongation of 11.5% with the incorporation of ZMO into the films. The antimicrobial evaluation of the produced films showed that the loading of 10% v/v ZMO could broaden the microbicidal activity of PVA/Dex/ZMO film. The investigations on the interactions between synthesized wound dressings and fibroblast cells showed that the addition of ZMO into hydrogel films improved cell viability. The findings showed that PVA/Dex/ZMO films could have considerable use as wound dressing.

In this study a highly flexible microwave shielding material was fabricated by solution casting method utilizing Nickel and biocarbon particles in PVA matrix and characterized for mechanical, magnetic, and microwave shielding properties. The main aim of this study was to prove the significant role of magnetic particles in electromagnetic interference (EMI) shielding along with conductive particles. The results show that the addition of Ni-biocarbon hybrid particle increases the shielding properties up to 56.5 dB at 20 GHz. The magnetic permeability increased gradually with the inclusion of Ni particles with a highest magnetization, coercivity, and retentivity of 1250 E−6 emu, −9000 G, and 1100 E−6 emu. Similarly the mechanical results show that adding biocarbon enhances the composite's mechanical properties. A highest tensile strength, tear strength, elongation, and hardness are noted as 38, 168 MPa, 18.4%, and 36 Shore-D. Comparatively, the hardness and elongation% of composite designations contains 3 and 5 vol% of hybrid particles have increased by 9% and 26%, respectively, in comparison to composite containing only 5 vol% of biocarbon with PVA. Scanning electron microscope fractography indicates biocarbon particles reduce voids and improve adhesion. These flexible EMI shielding composites could be used in telecommunication and other wave transmitting devices in engineering applications.

Recently, drug personalization has received noticeable attention. Problems arising from standard generalized drug treatments have aroused over the years, particularly among pediatric and geriatric patients. The growing awareness of the limitations of the “one-size-fits-all” approach has progressively led to a rethinking of the current medicine's development, laying the basis of personalized medicine. Three-dimensional printing is a promising tool for realizing personalized therapeutic solutions fitting specific patient needs. This technology offers the possibility to manufacture drug delivery devices with tailored doses, sizes, and release characteristics. Among additive manufacturing techniques, fused deposition modeling (FDM) is the most studied for oral drug delivery device production due to its high precision and cheapness. By playing with factors such as drug loading method, filament production, and printing parameters, the medication release profile of a drug delivery device produced by 3D printing can be tailored depending on the patient's requirements. This review focuses on the applications of FDM in drug fabrication using poly(vinyl alcohol) (PVA) and poly(vinyl pyrrolidone) (PVP) as drug-loaded matrices. The authors aim to provide an overview of the current trends in this research field, with special attention to the effect of the printing parameters, tablet shape, and drug distribution and concentration on drug customization and personalized drug release.

The reuse of leather waste is a global challenge because of the increase of leather products. In this paper, collagen fiber (CF) was extracted from leather waste and polyvinyl alcohol (PVA) gel membranes containing CF with high mechanical property are fabricated by freeze–thaw method. Results shows that the composite gel membrane maintains the helical structure of CF. The tensile strength of the PVA/3CF-FW increases to 58.5 MPa, while its elongation at break increases to 365%. The swelling ratio increases with the addition of CF, and the PVA/7CF composite gel membrane has the highest swelling ratio, which is 11.65. However, the crystallinity reduced with the addition of CF. Compared to the pure 24PVA gel membrane and the PVA/GA gel membrane, the PVA/CF composite gel membrane prepared by freeze–thaw method has a better mechanical property.

In this work, a novel chitosan-based macromolecular rubber antioxidant (denoted as COS-AO) was successfully synthesized by using chitosan (COS) and 3-(3,5-di-tert-butyl4-hydroxyphenyl) propionic acid (antioxidant, AO) via esterification reaction. The FTIR, 1H NMR, 13C NMR, and elemental analysis measurements were used to confirm the structure of COS-AO. The performance of COS-AO as a macromolecular antioxidant for styrene-butadiene rubber (SBR)/silica composites were examined by oxidation induction time (OIT) test, methanol extraction experiments, accelerated thermo-oxidative aging tests as well as thermogravimetric (TG) test. The results indicated that the macromolecular antioxidant COS-AO presented better extraction resistance and migration resistance in SBR/silica composites compared to the small molecular antioxidant AO. Moreover, COS-AO significantly improved the thermal stability as well as the value of the oxidation induction time of SBR/silica composites, exhibiting superior thermo-oxidative aging resistance. In addition, the potential antioxidative mechanism of COS-AO in SBR/silica composites was also discussed.